Cas no 38989-04-7 (Acetamide, N-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-)

Acetamide, N-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)- structure
38989-04-7 structure
Product Name:Acetamide, N-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-
CAS No:38989-04-7
MF:C11H17NO2
MW:195.258183240891
CID:1498072
PubChem ID:13695158
Update Time:2025-04-21

Acetamide, N-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-
    • N-(7,7-dimethyl-3-oxo-4-bicyclo[2.2.1]heptanyl)acetamide
    • DTXSID50546923
    • N-(7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)acetamide
    • 38989-04-7
    • AKOS030564383
    • Inchi: 1S/C11H17NO2/c1-7(13)12-11-5-4-8(6-9(11)14)10(11,2)3/h8H,4-6H2,1-3H3,(H,12,13)
    • InChI Key: XDEIUUUPFIQPTA-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCC1(C2(C)C)NC(C)=O

Computed Properties

  • Exact Mass: 195.12601
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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